Cas no 144731-64-6 ((7R,9Ar)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate)

(7R,9aR)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate is a chiral bicyclic compound featuring a fused pyrido-pyrazine scaffold with a stereochemically defined configuration. Its rigid structure and functional groups make it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or peptidomimetics. The ester moiety enhances solubility for further derivatization, while the ketone group offers reactivity for selective modifications. The stereospecificity at the 7R and 9aR positions ensures precise spatial orientation, critical for enantioselective applications. This compound is suitable for medicinal chemistry research, offering a balance of stability and synthetic versatility in scaffold diversification.
(7R,9Ar)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate structure
144731-64-6 structure
Product Name:(7R,9Ar)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate
CAS No:144731-64-6
MF:C10H16N2O3
MW:212.245642662048
MDL:MFCD03839862
CID:842963
PubChem ID:14995230
Update Time:2025-06-07

(7R,9Ar)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (7R,9aR)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate
    • 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-1-oxo-, methyl ester, (7R,9aR)-rel-
    • methyl (7R,9aR)-1-oxo-2,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylate
    • Methyl (7R,9aR)-1-oxooctahydro-2H-pyrido[1,2-a]pyrazine-7-carboxylate
    • DTXSID90566701
    • DB-327886
    • CS-0172475
    • SCHEMBL8844576
    • METHYL (7R,9AR)-1-OXO-OCTAHYDROPYRIDO[1,2-A]PYRAZINE-7-CARBOXYLATE
    • 144731-64-6
    • Methyl(7R,9aR)-1-oxooctahydro-2h-pyrido[1,2-a]pyrazine-7-carboxylate
    • (7R,9aR)-Methyl1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate
    • (7R,9Ar)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate
    • MDL： MFCD03839862
    • Inchi： 1S/C10H16N2O3/c1-15-10(14)7-2-3-8-9(13)11-4-5-12(8)6-7/h7-8H,2-6H2,1H3,(H,11,13)/t7-,8-/m1/s1
    • InChI Key： BRPXEPFCSRKAGN-HTQZYQBOSA-N
    • SMILES： O=C1[C@H]2CC[C@@H](C(=O)OC)CN2CCN1

Computed Properties

  • Exact Mass: 212.11609238g/mol
  • Monoisotopic Mass: 212.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Color/Form: White to Yellow Solid

(7R,9Ar)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate Security Information

(7R,9Ar)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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(7R,9aR)-Methyl 1-oxooctahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate
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eNovation Chemicals LLC
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AstaTech
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AstaTech
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CIS-1-OXO-OCTAHYDRO-PYRIDO[1,2-A]PYRAZINE-7-CARBOXYLIC ACID METHYL ESTER
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AstaTech
49446-5/G
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Chemenu
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1PlusChem
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 144731-64-6 98%
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1PlusChem
1P001KJ3-1g
2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-1-oxo-, Methyl ester, (7R,9aR)-rel-
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 $391.00 2024-06-20

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